Cas no 109466-74-2 (Tacrolimus Methyl Acryl Aldehyde)
Tacrolimus Methyl Acryl Aldehyde Chemical and Physical Properties
Names and Identifiers
-
- Tacrolimus Methyl Acryl Aldehyde
- (E)-3-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-2-methylprop-2-enal
- Tacrolimus Methyl Ac
- Methyl Acryl Aldehyde
- Q27276055
- 2-Propenal, 3-(4-hydroxy-3-methoxycyclohexyl)-2-methyl-, [1R-[1a(E),3a,4ss]]- (9CI)
- [1R-[1alpha(E),3alpha,4beta]]-3-(4-Hydroxy-3-methoxycyclohexyl)-2-methyl-2-propenal
- D3TG17VNO3
- 109466-74-2
- UNII-D3TG17VNO3
- (2E)-3-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-2-methylprop-2-enal
- 3-((1R,3R,4R)-4-Hydroxy-3-methoxycyclohexyl)-2-methylacrylaldehyde, (E)-
-
- Inchi: 1S/C11H18O3/c1-8(7-12)5-9-3-4-10(13)11(6-9)14-2/h5,7,9-11,13H,3-4,6H2,1-2H3/b8-5+/t9-,10+,11+/m0/s1
- InChI Key: ZTXGCGOIEHBZMQ-OJHBQYHASA-N
- SMILES: O(C)[C@H]1[C@@H](CC[C@@H](/C=C(/C=O)\C)C1)O
Computed Properties
- Exact Mass: 198.125594432g/mol
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
Tacrolimus Methyl Acryl Aldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T004150-10mg |
Tacrolimus Methyl Acryl Aldehyde |
109466-74-2 | 10mg |
$ 265.00 | 2023-09-06 | ||
| TRC | T004150-100mg |
Tacrolimus Methyl Acryl Aldehyde |
109466-74-2 | 100mg |
$ 2070.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474505-10 mg |
Tacrolimus Methyl Acryl Aldehyde, |
109466-74-2 | 10mg |
¥3,234.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474505-10mg |
Tacrolimus Methyl Acryl Aldehyde, |
109466-74-2 | 10mg |
¥3234.00 | 2023-09-05 | ||
| A2B Chem LLC | AE14998-20mg |
TacroliMus Methyl Acryl Aldehyde |
109466-74-2 | 98% | 20mg |
$612.00 | 2024-04-20 | |
| A2B Chem LLC | AE14998-100g |
TacroliMus Methyl Acryl Aldehyde |
109466-74-2 | 98% | 100g |
$1680.00 | 2024-04-20 |
Tacrolimus Methyl Acryl Aldehyde Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Tacrolimus Methyl Acryl Aldehyde
Tacrolimus Methyl Acryl Aldehyde: A Comprehensive Overview
Tacrolimus Methyl Acryl Aldehyde (CAS No. 109466-74-2) is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound, which is a derivative of tacrolimus, has garnered attention due to its potential applications in drug development and therapeutic interventions. The integration of methyl acryl aldehyde functionality into the tacrolimus framework introduces unique chemical properties that warrant further exploration.
The tacrolimus backbone is well-known for its immunosuppressive properties, making it a cornerstone in organ transplantation medicine. However, the modification of this structure with methyl acryl aldehyde introduces novel characteristics that could enhance its bioavailability, stability, or efficacy. Recent studies have focused on understanding the molecular interactions and pharmacokinetics of this derivative, paving the way for potential advancements in targeted therapy.
From a structural perspective, tacrolimus methyl acryl aldehyde exhibits a complex molecular architecture that combines the macrocyclic lactone ring of tacrolimus with the reactive aldehyde group of methyl acryl aldehyde. This combination not only alters the compound's solubility but also influences its ability to interact with cellular targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate the precise molecular configuration and confirm the stability of this derivative under various conditions.
The synthesis of tacrolimus methyl acryl aldehyde involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. Key steps include the isolation of tacrolimus from its natural sources or synthetic routes, followed by selective alkylation or acylation to introduce the methyl acryl aldehyde moiety. Optimization of these steps has been a focus area for chemists aiming to scale up production for preclinical studies.
Recent research has highlighted the potential of tacrolimus methyl acryl aldehyde in combating multidrug-resistant pathogens. By leveraging its unique chemical properties, scientists have demonstrated enhanced antimicrobial activity compared to unmodified tacrolimus. This finding underscores the importance of structural modifications in drug discovery and opens new avenues for addressing global health challenges associated with antibiotic resistance.
In terms of therapeutic applications, tacrolimus methyl acryl aldehyde shows promise in inflammatory diseases and autoimmune disorders. Preclinical models have revealed reduced inflammation markers and improved immune regulation when treated with this compound. These results suggest that it could serve as a next-generation immunomodulatory agent with improved safety profiles compared to current therapies.
Moreover, the incorporation of methyl acryl aldehyde into the tacrolimus structure has been shown to influence its pharmacokinetics significantly. Studies indicate enhanced absorption and prolonged retention in systemic circulation, which could translate into more efficient dosing regimens and reduced side effects in clinical settings.
The development of tacrolimus methyl acryl aldehyde also aligns with broader trends in personalized medicine. By tailoring drug structures to specific patient needs, researchers aim to maximize therapeutic benefits while minimizing adverse reactions. This compound represents a step forward in achieving this goal through precise chemical engineering.
Looking ahead, further investigations into the mechanisms underlying the activity of tacrolimus methyl acryl aldehyde are essential. Understanding how this compound interacts with cellular pathways at a molecular level will provide insights into its therapeutic potential and guide future research directions.
In conclusion, tacrolimus methyl acryl aldehyde (CAS No. 109466-74-2) stands as a testament to the power of chemical innovation in advancing medical science. Its unique properties and promising preclinical results position it as a candidate for addressing unmet medical needs across various therapeutic areas. Continued research will undoubtedly unlock its full potential and contribute to the development of novel treatments that improve human health outcomes.
109466-74-2 (Tacrolimus Methyl Acryl Aldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)